Cas no 142733-66-2 (cis-(3-aminocyclobutyl)methanol)

• Product Name: cis-(3-aminocyclobutyl)methanol
• CAS No: 142733-66-2
• Molecular Formula: C₅H₁₁NO
• Molecular Weight: 101.14694
• MDL: MFCD16660355
• CID: 100937
• PubChem ID: 14781907

cis-(3-aminocyclobutyl)methanol Properties

Names and Identifiers

• (cis-3-Aminocyclobutyl)methanol
• (cis)-3-(MethoxyMethyl)-N-MethylcyclobutanaMine
• cis-3-Amino-cyclobutanemethanol
• Cyclobutanemethanol,3-amino-, cis-
• CyclobutaneMethanol,3-aMino-,cis-(9CI)
• cis-3-aMino-1-cyclobutaneMethanol
• cis-(3-aminocyclobutyl)methanol
• BMCBDSKJVXYMJF-UHFFFAOYSA-N
• [(1s,3s)-3-aminocyclobutyl]methanol
• SCHEMBL3219150
• CYCLOBUTANEMETHANOL, 3-AMINO-, CIS-
• AMY32100
• ((1s,3s)-3-aminocyclobutyl)methanol
• 3-Aminocyclobutanemethanol
• BMCBDSKJVXYMJF-SYDPRGILSA-N
• 1234615-91-8
• BMCBDSKJVXYMJF-URHBZAFASA-N
• AKOS006310533
• SY039962
• Cyclobutanemethanol,3-amino-(9CI)
• AM807011
• AS-50672
• trans-3-Aminocyclobutanemethanol
• SCHEMBL19264227
• 3-AMINO-CYCLOBUTANEMETHANOL
• PB34902
• TRANS-3-AMINO-CYCLOBUTANEMETHANOL
• 142733-66-2
• 130369-00-5
• Z1203585248
• CS-0055246
• MFCD16660355
• SY026939
• CS-0055186
• FT-0684769
• P12115
• AS-31298
• J-511682
• DTXSID901305399
• CS-0053863
• (3-aminocyclobutyl)methanol
• DTXSID80563946
• P10843
• (3-aminocyclobutyl)-methanol
• MFCD17017753
• cis-3-Aminocyclobutanemethanol
• PB27028
• [(1R,3R)-3-AMINOCYCLOBUTYL]METHANOL
• SCHEMBL3221656
• EN300-703024
• SCHEMBL3219147
• PB17688
• EN300-331593
• AKOS006350843
• (trans-3-aminocyclobutyl)methanol
• EN300-309235
• DB-122455
• DB-351162
• 3-Aminocyclobutanemethan-1-ol

• MDL： MFCD16660355
• InChIKey： BMCBDSKJVXYMJF-SYDPRGILSA-N
• Inchi： InChI=1S/C5H11NO/c6-5-1-4(2-5)3-7/h4-5,7H,1-3,6H2/t4-,5+
• SMILES： N[C@H]1C[C@@H](CO)C1

Computed Properties

• Exact Mass: 101.08400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 101.084063974g/mol
• Heavy Atom Count: 7
• Complexity: 640
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• LogP: 0.41630
• PSA: 46.25000
• Boiling Point: 175.1±13.0 ºC (760 Torr),
• Flash Point: 59.7±19.8 ºC,
• Solubility: Soluble (338 g/l) (25 º C),
• Density: 1.041±0.06 g/cm3 (20 ºC 760 Torr),